Cas no 1484529-02-3 (2-(3-methylthiophen-2-yl)oxirane)

• Product Name: 2-(3-methylthiophen-2-yl)oxirane
• CAS No: 1484529-02-3
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 5906769
• PubChem ID: 62773700
• Update Time: 2025-05-23

2-(3-methylthiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)oxirane
• AKOS012067562
• EN300-1251090
• 1484529-02-3

• Inchi： 1S/C7H8OS/c1-5-2-3-9-7(5)6-4-8-6/h2-3,6H,4H2,1H3
• InChI Key： JEOIDCAHAKTLCG-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CO1

Computed Properties

• Exact Mass: 140.02958605g/mol
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(3-methylthiophen-2-yl)oxirane

Introduction to 2-(3-methylthiophen-2-yl)oxirane (CAS No. 1484529-02-3)

2-(3-methylthiophen-2-yl)oxirane, identified by the Chemical Abstracts Service Number (CAS No.) 1484529-02-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic epoxide features a thiophene ring substituted with a methyl group at the 3-position, linked to an oxirane (epoxide) functional group. The unique structural arrangement of this molecule makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The compound belongs to the class of oxiranes, which are three-membered cyclic ethers known for their high reactivity due to the strained C-O bonds. The presence of the thiophene moiety introduces additional complexity, influencing its electronic properties and reactivity. Such structural features have garnered interest from researchers exploring novel synthetic pathways and functional materials.

In recent years, 2-(3-methylthiophen-2-yl)oxirane has been studied for its potential in pharmaceutical development. Epoxides are widely recognized for their utility in constructing biologically active molecules, particularly in the synthesis of protease inhibitors and other therapeutic agents. The thiophene ring, a common scaffold in medicinal chemistry, is known for its role in modulating biological activity and improving pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise predictions of the reactivity and stability of 2-(3-methylthiophen-2-yl)oxirane. Studies using density functional theory (DFT) have revealed that the methyl substitution at the 3-position of the thiophene ring enhances the electrophilicity of the epoxide ring, making it more susceptible to nucleophilic attack. This insight has guided synthetic strategies for introducing diverse functional groups into the molecule.

The compound has also been explored in materials science, particularly as a precursor for conductive polymers and organic semiconductors. The thiophene-based structure is conducive to π-conjugation, which is essential for achieving high charge transport properties in organic electronic devices. Researchers have demonstrated its utility in synthesizing thiophene-based oligomers and polymers with enhanced thermal stability and optical characteristics.

From a synthetic chemistry perspective, 2-(3-methylthiophen-2-yl)oxirane serves as a versatile building block. It can undergo various transformations, including ring-opening reactions with nucleophiles, leading to diverse products such as alcohols, amines, and carboxylic acids. These derivatives have been investigated for their potential biological activities, including antimicrobial and anti-inflammatory properties.

One notable application of this compound is in the synthesis of chiral epoxides, which are crucial for developing enantiomerically pure pharmaceuticals. The stereochemistry of 2-(3-methylthiophen-2-yl)oxirane can be controlled during synthesis to produce specific enantiomers, which are often required for optimal biological activity. This aspect has been explored in collaborations between academic institutions and pharmaceutical companies aiming to develop next-generation drugs.

The industrial production of CAS No. 1484529-02-3 has seen significant improvements in yield and purity over recent years. Advances in catalytic systems have enabled more efficient epoxidation reactions, reducing byproduct formation and improving overall process economics. These developments make the compound more accessible for large-scale applications in both research and industrial settings.

Environmental considerations have also influenced the research on this compound. Efforts are being made to develop greener synthetic routes that minimize waste and hazardous byproducts. Solvent-free reactions and catalytic methods using earth-abundant metals are being explored as alternatives to traditional organic solvents.

In conclusion, 2-(3-methylthiophen-2-yl)oxirane represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is likely to expand further.